Cas no 69390-17-6 (5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI))

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI) structure
69390-17-6 structure
Product Name:5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI)
CAS No:69390-17-6
MF:C8H11N3
MW:149.193041086197
CID:523624
PubChem ID:351148
Update Time:2025-04-19

5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl- (9CI)
    • 2-methyl-6,7-dihydro-5H-cyclopentapyrimidin-4-ylamine
    • 4-Amino-2-methyl-5,6-trimethylenepyrimidine
    • AC1L6XR0
    • CTK9A1376
    • NSC519101
    • 2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine
    • 5H-Cyclopentapyrimidin-4-amine,6,7-dihydro-2-methyl-(9ci)
    • NSC-519101
    • SCHEMBL11563224
    • 69390-17-6
    • 2-Methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-amine #
    • WVMQGQUDRDFDFA-UHFFFAOYSA-N
    • AKOS011473206
    • DTXSID50325816
    • Inchi: 1S/C8H11N3/c1-5-10-7-4-2-3-6(7)8(9)11-5/h2-4H2,1H3,(H2,9,10,11)
    • InChI Key: WVMQGQUDRDFDFA-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC(=C2C=1CCC2)N

Computed Properties

  • Exact Mass: 149.09543
  • Monoisotopic Mass: 149.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.207
  • Boiling Point: 298.6°C at 760 mmHg
  • Flash Point: 159.6°C
  • Refractive Index: 1.624
  • PSA: 51.8
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